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Compound of Interest

Compound Name: 3-(Boc-aminoethyloxy)benzonitrile

Cat. No.: B3040911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The reduction of the nitrile functional group is a fundamental transformation in organic

synthesis, providing a direct route to primary amines. These amines are crucial building blocks

in the synthesis of a vast array of pharmaceuticals and biologically active compounds. This

document provides detailed application notes and experimental protocols for the reduction of

the nitrile group in 3-(Boc-aminoethyloxy)benzonitrile to yield the corresponding primary

amine, tert-butyl (2-(3-(aminomethyl)phenoxy)ethyl)carbamate. The presence of the acid-labile

Boc (tert-butyloxycarbonyl) protecting group necessitates the selection of reduction methods

that are chemoselective and avoid its cleavage. This guide explores various effective

methodologies, offering researchers the flexibility to choose a procedure that best suits their

laboratory capabilities and project requirements.

Chemical Transformation
The primary transformation discussed involves the conversion of the cyano group to an

aminomethyl group while preserving the Boc protecting group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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